Cas no 39854-55-2 (Hydroxylamine, O-(2-bromoethyl)-)

Hydroxylamine, O-(2-bromoethyl)-, is a bromoalkyl-substituted hydroxylamine derivative with applications in organic synthesis and pharmaceutical intermediates. Its key advantage lies in its reactive bromoethyl group, which facilitates nucleophilic substitution reactions, enabling the introduction of hydroxylamine functionalities into target molecules. This compound is particularly useful in the preparation of modified biomolecules and as a building block for heterocyclic compounds. Its stability under controlled conditions and compatibility with a range of solvents enhance its utility in multi-step synthetic routes. Proper handling is required due to its potential reactivity, making it suitable for controlled laboratory environments.
Hydroxylamine, O-(2-bromoethyl)- structure
39854-55-2 structure
Product Name:Hydroxylamine, O-(2-bromoethyl)-
CAS No:39854-55-2
MF:C2H6BrNO
MW:139.97913980484
CID:1511332
PubChem ID:19077316
Update Time:2025-05-19

Hydroxylamine, O-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Hydroxylamine, O-(2-bromoethyl)-
    • O-(2-bromoethyl)hydroxylamine
    • 39854-55-2
    • SCHEMBL8133741
    • EN300-7569469
    • Inchi: 1S/C2H6BrNO/c3-1-2-5-4/h1-2,4H2
    • InChI Key: VNRCHSPQYNKHIQ-UHFFFAOYSA-N
    • SMILES: BrCCON

Computed Properties

  • Exact Mass: 138.96328
  • Monoisotopic Mass: 138.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 19.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

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Additional information on Hydroxylamine, O-(2-bromoethyl)-

Hydroxylamine, O-(2-bromoethyl) and CAS No. 39854-55-2: Applications and Recent Research Developments

Hydroxylamine, O-(2-bromoethyl), a derivative of hydroxylamine, is a significant compound in the field of organic chemistry and pharmaceutical research. Its chemical structure, featuring a hydroxylamine moiety linked to an O-(2-bromoethyl) group, imparts unique reactivity and utility in various synthetic and biochemical applications. The compound is identified by the CAS number 39854-55-2, which serves as a unique identifier for chemical substances in scientific literature and industrial use.

The hydroxylamine group (-NH2OH) is well-known for its nucleophilic properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. When combined with the O-(2-bromoethyl) moiety, the compound exhibits enhanced reactivity due to the presence of both nucleophilic and electrophilic centers. This dual functionality has been exploited in recent years to develop novel synthetic strategies for complex organic molecules.

In pharmaceutical research, Hydroxylamine, O-(2-bromoethyl) has been utilized as a building block for the synthesis of antineoplastic agents and other therapeutic compounds. The bromoethyl group provides a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs. Recent studies have highlighted its role in developing targeted therapies for cancer, where precise molecular modifications can enhance drug efficacy and reduce side effects.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have leveraged its reactivity to design inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and inflammation. The ability to introduce diverse functional groups at the hydroxylamine and bromoethyl positions allows for fine-tuning of pharmacokinetic properties, including solubility and bioavailability. This flexibility has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The compound's utility extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, Hydroxylamine, O-(2-bromoethyl) has been used to synthesize novel herbicides and fungicides that exhibit improved environmental profiles compared to traditional agents. The incorporation of the hydroxylamine group enhances binding affinity to biological targets while minimizing toxicity to non-target organisms. Similarly, in material science, this compound has been employed in the development of advanced polymers with tailored properties for applications in electronics and coatings.

Recent advances in synthetic methodologies have further expanded the scope of Hydroxylamine, O-(2-bromoethyl). Catalytic systems have been developed that enable efficient transformations under mild conditions, reducing waste and energy consumption. These innovations align with global trends toward sustainable chemistry practices. Additionally, computational modeling techniques have been applied to predict the behavior of this compound in various reactions, allowing researchers to optimize synthetic routes before experimental validation.

The role of Hydroxylamine, O-(2-bromoethyl) in drug discovery continues to evolve with emerging technologies such as organometallic chemistry and flow chemistry. These approaches have enabled unprecedented levels of control over reaction outcomes, leading to more efficient and scalable processes for producing complex molecules. The compound's versatility makes it an indispensable tool for chemists working on next-generation therapeutics.

In conclusion, Hydroxylamine, O-(2-bromoethyl), identified by CAS number 39854-55-2, is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse chemical transformations that have driven innovation in drug development and industrial chemistry. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing scientific understanding and technological solutions.

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